N-(4-chlorophenyl)-N'-[2-(trifluoromethyl)phenyl]urea

• IUPAC Name: 1-(4-chlorophenyl)-3-[2-(trifluoromethyl)phenyl]urea
• InChI: InChI=1S/C14H10ClF3N2O/c15-9-5-7-10(8-6-9)19-13(21)20-12-4-2-1-3-11(12)14(16,17)18/h1-8H,(H2,19,20,21)
• InChI Key: ZCTSODQNWHZOPH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C(F)(F)F)NC(=O)NC2=CC=C(C=C2)Cl
• Molecular Formula: C14H10ClF3N2O
• Molecular Weight: 314.69 g/mol

Description

N-(4-chlorophenyl)-N'-[2-(trifluoromethyl)phenyl]urea, also known as TFMPU, is a synthetic compound that has gained significant attention in the field of scientific research. TFMPU is a white crystalline solid that is soluble in organic solvents and has a molecular weight of 309.75 g/mol. This compound has been studied extensively due to its potential applications in various fields, such as medicinal chemistry, drug discovery, and agriculture.

Scientific Research Applications

Ureas in Drug Design

Ureas play a critical role in drug design due to their unique hydrogen-binding capabilities, which are crucial for making drug-target interactions. They are incorporated into small molecules displaying a broad range of bioactivities, highlighting their significance in the modulation of selectivity, stability, toxicity, and the pharmacokinetic profile of lead molecules (A. Jagtap et al., 2017).

Urease Inhibitors in Medical Applications

Research on urease inhibitors has shown promise for treating gastric and urinary tract infections caused by urease-producing bacteria, such as Helicobacter pylori and Proteus species. These inhibitors are critical for developing treatments that target the enzymatic breakdown of urea, which is a factor in these infections (Paulina Kosikowska & Łukasz Berlicki, 2011).

Urea Biosensors

Advancements in biosensors for detecting urea concentration are crucial for diagnosing and monitoring various health conditions. Urea biosensors, which utilize enzyme urease for detecting urea levels, have significant applications in medical diagnostics, highlighting the importance of urea and its derivatives in developing sensitive and specific diagnostic tools (S. Botewad et al., 2021).

Urea as a Hydrogen Carrier

Exploring urea as a hydrogen carrier for fuel cells presents an innovative approach to sustainable energy supply. The research into urea's potential in this area reflects the broader applicability of urea derivatives in energy and environmental solutions, providing a foundation for investigating N-(4-chlorophenyl)-N'-[2-(trifluoromethyl)phenyl]urea in similar contexts (A. Rollinson et al., 2011).

Environmental Impact of Urea-based Herbicides

The environmental impacts of urea-based herbicides, including their toxicity to aquatic organisms and potential for creating resistant strains of bacteria, underscore the importance of studying urea derivatives for their environmental safety and efficacy in agricultural applications (V. Marlatt & C. Martyniuk, 2017).